Cas no 1245258-74-5 (Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate structure
1245258-74-5 structure
Product Name:Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
CAS No:1245258-74-5
MF:C12H10BrN3O4
MW:340.129501819611
CID:1089205
PubChem ID:53429360
Update Time:2025-04-20

Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • 5-bromo-1-(4-nitrophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
    • ethyl 5-bromo-1-(4-nitrophenyl)pyrazole-4-carboxylate
    • AKOS022172606
    • ethyl5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • DB-062266
    • DTXSID50700129
    • 1245258-74-5
    • Inchi: 1S/C12H10BrN3O4/c1-2-20-12(17)10-7-14-15(11(10)13)8-3-5-9(6-4-8)16(18)19/h3-7H,2H2,1H3
    • InChI Key: RLYVZWLOYJUQDT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 338.98547g/mol
  • Monoisotopic Mass: 338.98547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 89.9Ų

Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

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